Cas no 1806103-84-3 (5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1806103-84-3
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930770
• Update Time: 2025-08-03

5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O2/c1-15-6-4(2-12)7(14-3-5(6)13)16-8(9,10)11/h3H,2,12-13H2,1H3
• InChI Key： ROGGYKMXOCBFRB-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C(=CN=1)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 83.4

Additional information on 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806103-84-3)

5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1806103-84-3, belongs to the pyridine class of heterocyclic aromatic compounds. Pyridines are known for their broad range of biological activities and have been extensively studied for their potential in drug development. The structural features of this compound, including its amino, methoxy, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The aminomethyl group at the 3-position and the trifluoromethoxy group at the 2-position are particularly noteworthy. The presence of these functional groups enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are commonly employed in the synthesis of more complex molecules. Additionally, the methoxy group at the 4-position provides a further layer of functionality that can be exploited in medicinal chemistry applications.

In recent years, there has been a growing interest in the development of novel pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine has been investigated for its potential role in the synthesis of bioactive molecules targeting specific biological pathways. For instance, pyridine-based compounds have shown promise in the treatment of neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The combination of different substituents allows chemists to fine-tune its properties to meet specific requirements for drug design. For example, the electron-withdrawing nature of the trifluoromethoxy group can influence the electronic distribution across the molecule, affecting its binding affinity to biological targets. Similarly, the presence of an aminomethyl group provides a site for further functionalization, enabling the creation of more complex structures with tailored biological activities.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of a drug molecule, including its solubility, metabolic stability, and binding affinity. In this context, 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine serves as an excellent starting point for developing novel fluorinated pyridine derivatives with enhanced therapeutic potential.

The synthesis of 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired pyridine core structure efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathways. For example, modifications at the amino and methoxy positions could lead to compounds with potent antiviral or anti-inflammatory properties. Further research is needed to fully elucidate its pharmacological profile and explore potential therapeutic applications.

The role of computational chemistry and molecular modeling has become increasingly important in evaluating the binding interactions between drug candidates and biological targets. These tools allow researchers to predict how different structural modifications might affect a molecule's affinity and selectivity. By leveraging computational methods alongside experimental data, scientists can accelerate the discovery process and identify promising candidates for further development.

The future prospects for 5-Amino-3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine are promising given its unique structural features and potential applications in drug discovery. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools like this one. Continued research efforts will likely uncover new ways to utilize this compound in developing next-generation therapeutics.